2-Chloro-N-(6-methoxypyridin-3-yl)quinazolin-4-amine

• CAS No.: 827030-59-1
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol
• IUPAC Name: 2-chloro-N-(6-methoxypyridin-3-yl)quinazolin-4-amine
• InChI: InChI=1S/C14H11ClN4O/c1-20-12-7-6-9(8-16-12)17-13-10-4-2-3-5-11(10)18-14(15)19-13/h2-8H,1H3,(H,17,18,19)
• InChI Key: NFPIHMWCQJLBBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC2=NC(=NC3=CC=CC=C32)Cl

Description

2-Chloro-N-(6-methoxypyridin-3-yl)quinazolin-4-amine is a useful research compound. Its molecular formula is C14H11ClN4O and its molecular weight is 286.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2,4-dichloroquinazoline (61 mg, 0.31 mmol), 5-amino-2-methoxy pyridine (40 mg, 0.32 mmol) and sodium acetate (38 mg, 0.46 mmol) in 3 mL of solvent (THF:water/1:1) was stirred at 60° C. for 45 min. The reaction mixture was diluted with 25 mL of ethyl acetate. It was washed with saturated NaCl, dried over anhydrous MgSO4, filtered and concentrated. The crude product was purified by chromatography (40% ethyl acetate/hexanes) on silica gel to give the title compound (86 mg, 0.30 mmol, 98%). 1H NMR (CDCl3): 8.38 (d, J=3.0 Hz, 1H), 8.07 (dd, J=8.7 and 3.0 Hz, 1H), 7.89-7.79 (d, J=8.4 Hz, 1H), 7.86 (m, 2H), 7.59-7.53 (m, 2H), 6.84 (d, J=8.7 Hz, 1H), 3.96 (s, 3H).